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Compound of Interest

Compound Name: Ferrocene, (hydroxymethyl)-(9CI)

Cat. No.: B8798815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Hydroxymethylferrocene [(C₅H₅)Fe(C₅H₄CH₂OH)], a stable, yellow crystalline solid, is a

versatile organometallic compound that has garnered significant interest across various

scientific disciplines. Its unique electrochemical properties, coupled with its rich and accessible

chemistry, make it a valuable building block in synthesis, a reliable redox mediator in

biosensors, and a component in the development of novel therapeutic agents. This technical

guide provides an in-depth overview of the core physical and chemical properties of

hydroxymethylferrocene, detailed experimental protocols for its synthesis and characterization,

and a summary of its key applications.

Physicochemical Properties
Hydroxymethylferrocene is an air-stable, moisture-sensitive compound.[1] Its core physical and

chemical properties are summarized in the table below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₁₁H₁₂FeO [2]

Molecular Weight 216.06 g/mol [1][2]

Appearance
Yellow to orange powder or

needles
[1][2][3]

Melting Point 79-81 °C (lit.) [1][3][4]

Boiling Point 175.6 °C at 760 mmHg [1]

Flash Point 81.8 °C [1]

Solubility
Partially miscible in water;

soluble in methanol and ether.
[1][4][5]

Storage
Inert atmosphere, room

temperature.
[1][4]

Enthalpy of Fusion (ΔfusH) 23.82 kJ/mol at 351.40 K [6]

Enthalpy of Sublimation

(ΔsubH°)
102.80 ± 0.50 kJ/mol [6]

Enthalpy of Vaporization

(ΔvapH°)
87.00 ± 0.80 kJ/mol [6]

Spectroscopic and Structural Properties
The structural integrity and purity of hydroxymethylferrocene are typically confirmed through

various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra provide characteristic signals for the protons and carbons of the

cyclopentadienyl rings and the hydroxymethyl group.

¹H NMR (400 MHz, CDCl₃):[7]

δ 4.35 (s, 2H, -CH₂O-)
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δ 4.26 (t, J=1.6 Hz, 2H, Cp)

δ 4.20 (br, 7H, Cp and Cp')

¹³C NMR (100 MHz, CDCl₃):[7]

δ 88.88 (Cq-Cp)

δ 69.33 (CH-Cp)

δ 68.74 (-CH₂O-)

δ 68.70 (CH-Cp)

δ 68.29 (CH-Cp')

Infrared (IR) Spectroscopy
The IR spectrum of hydroxymethylferrocene exhibits characteristic absorption bands

corresponding to its functional groups. While a specific spectrum for hydroxymethylferrocene is

not readily available in the search results, the typical IR absorptions for ferrocene derivatives

include:[8][9]

~3100 cm⁻¹: C-H stretching of the cyclopentadienyl rings.

~1100, 1000, 810 cm⁻¹: C-H bending and ring vibrations of the cyclopentadienyl rings.[9]

~480 cm⁻¹: Vibration of the iron-ring bond.[9]

~3300 cm⁻¹ (broad): O-H stretching of the hydroxyl group.

~1050 cm⁻¹: C-O stretching of the primary alcohol.

Crystal Structure
The fundamental structure of ferrocene consists of an iron atom sandwiched between two

parallel cyclopentadienyl rings.[10] In the solid state, ferrocene can exist in different

polymorphs with staggered or eclipsed conformations of the cyclopentadienyl rings.[10] The
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introduction of a hydroxymethyl substituent is expected to influence the packing and

intermolecular interactions within the crystal lattice.

Chemical Properties and Reactivity
The chemistry of hydroxymethylferrocene is characterized by the reactivity of the hydroxyl

group and the electrochemical behavior of the ferrocene core.

Reactions of the Hydroxyl Group
The hydroxyl group of hydroxymethylferrocene can undergo typical reactions of primary

alcohols, such as esterification.[11]

Electrochemistry
Hydroxymethylferrocene is a well-behaved redox-active molecule. It undergoes a reversible

one-electron oxidation of the iron center from Fe(II) to Fe(III), forming the ferrocenium ion. This

property makes it a widely used reference redox system in electrochemical studies. Cyclic

voltammetry studies have shown that hydroxymethylferrocene can adsorb onto electrode

surfaces, such as highly oriented pyrolytic graphite (HOPG).[12][13]

Experimental Protocols
Synthesis of Hydroxymethylferrocene
Two common methods for the synthesis of hydroxymethylferrocene are detailed below.

This procedure is based on the method of Lindsay and Hauser.[5]

Materials:

N,N-dimethylaminomethylferrocene methiodide

Sodium hydroxide

Water

Ether
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Sodium sulfate

Procedure:

Prepare a solution of 10.0 g (0.25 mole) of sodium hydroxide in 250 ml of water in a 1-liter

round-bottomed flask equipped with a reflux condenser and a mechanical stirrer.

Add 25 g (0.065 mole) of N,N-dimethylaminomethylferrocene methiodide to the solution.

Heat the suspension to reflux with stirring. An oil will separate from the solution, and

trimethylamine will evolve.

Continue refluxing for approximately 3.5 hours, or until the evolution of trimethylamine has

ceased.

Allow the reaction mixture to cool to room temperature.

Extract the mixture with three 150-ml portions of ether.

Combine the ether extracts, wash once with water, and dry over sodium sulfate.

Filter the ether solution and concentrate it to obtain the crude hydroxymethylferrocene.

Recrystallize the crude product from a suitable solvent to yield pure hydroxymethylferrocene.

N,N-dimethylaminomethylferrocene methiodide + NaOH(aq) Reflux (3.5 h) Cool to RT Ether Extraction Dry over Na2SO4 Concentration Hydroxymethylferrocene

Click to download full resolution via product page

Synthesis of Hydroxymethylferrocene from N,N-dimethylaminomethylferrocene methiodide.

This method involves the reduction of ferrocenecarboxaldehyde using sodium borohydride.[7]

Materials:

Ferrocenecarboxaldehyde
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Tetrahydrofuran (THF)

Methanol (MeOH)

Sodium borohydride (NaBH₄)

Ethyl acetate (AcOEt)

Water

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Dissolve ferrocenecarboxaldehyde (1.12 g, 5.25 mmol) in a mixture of THF/MeOH (60 ml, v/v

5:1).

Slowly add NaBH₄ (200 mg, 5.28 mmol) to the solution over 30 minutes with stirring at room

temperature.

Continue stirring for an additional 30 minutes.

Stop the reaction and evaporate the solvent under vacuum at 40 °C.

Dissolve the residue in ethyl acetate and extract with water.

Wash the organic layer with brine and dry over anhydrous Na₂SO₄.

Filter the solution and evaporate the solvent under vacuum at 40 °C to yield

hydroxymethylferrocene as a yellow oil, which can then be crystallized.

Ferrocenecarboxaldehyde + NaBH4 in THF/MeOH Stir at RT (1 h) Evaporation Aqueous Workup (AcOEt, H2O, Brine) Dry over Na2SO4 Evaporation Hydroxymethylferrocene

Click to download full resolution via product page
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Synthesis of Hydroxymethylferrocene via Reduction of Ferrocenecarboxaldehyde.

Characterization
The synthesized hydroxymethylferrocene should be characterized to confirm its identity and

purity.

Melting Point Determination: A sharp melting point in the range of 79-81 °C indicates high

purity.

NMR Spectroscopy: Acquire ¹H and ¹³C NMR spectra and compare them with the reference

data provided in section 2.1.

IR Spectroscopy: Obtain an IR spectrum and identify the characteristic peaks for the

cyclopentadienyl rings and the hydroxymethyl group as outlined in section 2.2.

Applications
The unique properties of hydroxymethylferrocene have led to its use in several applications.

Electrochemistry: It is commonly used as a water-soluble, ferrocene-based reference redox

system in electrochemical studies.[14]

Biosensors: Hydroxymethylferrocene and its derivatives can be incorporated into biosensors,

for example, in the development of glucose biosensors where it acts as a redox mediator.[14]

Organic Synthesis: It serves as a precursor for the synthesis of other ferrocene derivatives,

such as ferrocenylmethoxy-isatins, which have shown potent antiproliferative activity. It can

also be used in the preparation of ferrocene-carbohydrate conjugates for biosensing

applications.

Safety and Handling
Hydroxymethylferrocene is considered harmful if swallowed and irritating to the eyes,

respiratory system, and skin.[1] It is also moisture-sensitive.[1][4] Therefore, it should be

handled in a well-ventilated area, and appropriate personal protective equipment, including

gloves and safety glasses, should be worn.[15] Store in a tightly sealed container under an

inert atmosphere.[1][4]
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Core Aspects of Hydroxymethylferrocene Covered in this Guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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